Cas no 1356108-87-6 (5-AMINOPYRAZINE-3-BORONIC ACID PINACOL ESTER)

• Product Name: 5-AMINOPYRAZINE-3-BORONIC ACID PINACOL ESTER
• CAS No: 1356108-87-6
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.063941955566
• CID: 1006933
• PubChem ID: 17750505
• Update Time: 2025-04-20

5-AMINOPYRAZINE-3-BORONIC ACID PINACOL ESTER Chemical and Physical Properties

Names and Identifiers

• 5-AMINOPYRAZINE-3-BORONIC ACID PINACOL ESTER
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrazinamine (ACI); (5-Aminopyrazin-2-yl)boronic acid pinacol ester; 2-(5-Aminopyrazin-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane; 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazin-2-amine
• CS-0356831
• 6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZIN-2-AMINE
• AB45601
• 1356108-87-6
• AKOS015947430

• MDL： MFCD08457955
• Inchi： 1S/C10H16BN3O2/c1-9(2)10(3,4)16-11(15-9)7-5-13-6-8(12)14-7/h5-6H,1-4H3,(H2,12,14)
• InChI Key： JIVYLDFKAYTTTB-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(N)N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 221.1335569g/mol
• Monoisotopic Mass: 221.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų